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Compound of Interest

Compound Name: 2-Bromo-6-nitroterephthalic acid

Cat. No.: B10903999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the proper disposal of 2-
Bromo-6-nitroterephthalic acid, ensuring laboratory safety and environmental compliance.

Adherence to these procedures is critical due to the compound's hazardous properties.

Hazard Profile of 2-Bromo-6-nitroterephthalic Acid
While a specific Safety Data Sheet (SDS) for 2-Bromo-6-nitroterephthalic acid was not

identified, its constituent functional groups (bromo, nitro, carboxylic acid) suggest a hazard

profile consistent with related compounds. The primary hazards include:

Toxicity: Toxic if swallowed.[1]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Hazard Summary Table
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Hazard Type Description

Acute Toxicity Toxic if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Eye Damage/Irritation Causes serious eye irritation.

Respiratory Sensitization May cause respiratory irritation.

Personal Protective Equipment (PPE)
Before handling 2-Bromo-6-nitroterephthalic acid, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood.

Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

correct disposal. 2-Bromo-6-nitroterephthalic acid waste should be categorized as

halogenated organic waste.

Waste Segregation Workflow
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Is the waste
2-Bromo-6-nitroterephthalic acid?

Halogenated Organic Waste
(Contains Bromine)Yes

Non-Halogenated Organic WasteNo, organic without halogens

Inorganic Acid Waste

No, inorganic acid

Collect in a designated,
properly labeled, sealed container.

Store in a cool, dry,
well-ventilated area away

from incompatible materials.

Dispose through
institutional hazardous

waste program.

Click to download full resolution via product page

Caption: Decision tree for the correct segregation of 2-Bromo-6-nitroterephthalic acid waste.

Step-by-Step Waste Collection Protocol:

Container Selection: Use a designated, leak-proof, and chemically compatible container for

halogenated organic waste.[2] The container should be clearly labeled "Halogenated Organic

Waste" and list "2-Bromo-6-nitroterephthalic acid" as a component.

Solid Waste: Collect solid 2-Bromo-6-nitroterephthalic acid waste in a designated

container for solid halogenated organic residues.

Solutions: If dissolved in a solvent, collect the solution in the appropriate halogenated or non-

halogenated liquid waste container, depending on the solvent used. Do not mix with other

waste streams like acids or bases in the same container.[2]

Labeling: Ensure the waste container is accurately labeled with the full chemical name and

approximate concentration.

Storage: Store the sealed waste container in a cool, dry, well-ventilated area, away from

incompatible materials.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
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Spill Response Workflow

Spill Occurs Evacuate immediate area
and alert others. Don appropriate PPE.

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand).

Carefully collect the
absorbent material.

Place in a sealed,
labeled container for
halogenated waste.

Decontaminate the spill area
with a suitable solvent.

Dispose of all contaminated
materials as hazardous waste.

Click to download full resolution via product page

Caption: Step-by-step workflow for managing a spill of 2-Bromo-6-nitroterephthalic acid.

Detailed Spill Cleanup Steps:

Evacuate and Alert: Immediately evacuate the spill area and inform nearby personnel.

Assess the Spill: Determine the extent of the spill and if it is safe to clean up without

specialized assistance. For large spills, contact your institution's Environmental Health and

Safety (EHS) department.

Wear PPE: Before cleaning, put on the appropriate personal protective equipment.

Containment: For solid spills, carefully sweep the material. For liquid spills, cover with an

inert absorbent material like vermiculite or sand.

Collection: Collect the spilled material and absorbent into a designated, sealed container for

halogenated waste.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol), and collect

the cleaning materials as hazardous waste.

Disposal: Dispose of all contaminated materials through your institution's hazardous waste

management program.

Disposal Procedure
Under no circumstances should 2-Bromo-6-nitroterephthalic acid be disposed of down the

drain or in regular trash.

Disposal Protocol:
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Waste Collection: Ensure all waste (solid, solutions, and contaminated materials) is collected

in properly labeled, sealed containers as described in the "Waste Segregation and

Collection" section.

Neutralization (for acidic solutions): If the waste is an acidic solution of 2-Bromo-6-
nitroterephthalic acid, it may be possible to neutralize it before disposal. While stirring,

slowly add the acidic solution to a large volume of a cold base solution, such as sodium

carbonate or sodium bicarbonate, until the pH is between 5.5 and 9.0.[3] This neutralized

solution should still be collected as halogenated waste. Note: Do not attempt to neutralize

the pure compound without appropriate risk assessment and safety measures.

Contact EHS: Arrange for a pickup of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Follow their specific procedures for

waste manifest and pickup scheduling.

Record Keeping: Maintain accurate records of the waste generated and its disposal, in

accordance with institutional and regulatory requirements.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

the responsible management of hazardous chemical waste. Always consult your institution's

specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10903999#2-bromo-6-nitroterephthalic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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